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Cat. No.: B1153349 Get Quote

Apigenin 5-O-neohesperidoside: A Technical
Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Apigenin 5-O-neohesperidoside is a naturally occurring flavonoid glycoside found in various

plants, including certain citrus species and Thesium chinese.[1][2] As a member of the

flavonoid family, it is being investigated for its potential therapeutic applications, drawing

interest from the nutraceutical and pharmaceutical industries.[1] This technical guide provides a

comprehensive overview of the chemical structure, properties, and known biological activities

of Apigenin 5-O-neohesperidoside, with a focus on its modulation of key cellular signaling

pathways. While much of the detailed mechanistic data comes from studies on its aglycone,

apigenin, the information presented here serves as a critical foundation for future research and

development of this promising bioactive compound.

Chemical Structure and Properties
Apigenin 5-O-neohesperidoside consists of the flavone apigenin linked to a neohesperidose

sugar moiety at the 5-position. This glycosylation influences its solubility and bioavailability.

Table 1: Physicochemical Properties of Apigenin 5-O-neohesperidoside
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Property Value Source

CAS Number 850630-40-9 --INVALID-LINK--

Molecular Formula C27H30O14 --INVALID-LINK--

Molecular Weight 578.52 g/mol --INVALID-LINK--

Appearance Powder --INVALID-LINK--

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
--INVALID-LINK--

Biological Activities and Therapeutic Potential
Apigenin 5-O-neohesperidoside is studied for its potential anti-inflammatory, antioxidant, and

anti-cancer properties.[1] It is believed that its mode of action involves the modulation of

various biological pathways, including the inhibition of pro-inflammatory cytokines and

antioxidant activity.[1] While direct studies on the glycoside are limited, the biological activities

of its aglycone, apigenin, are well-documented and provide significant insight into the potential

mechanisms of Apigenin 5-O-neohesperidoside, as the glycoside may be metabolized to

apigenin in the body.

Apigenin has been shown to possess a wide range of pharmacological effects, including:

Anti-cancer activity: Apigenin can suppress various types of cancers by inducing apoptosis

and cell-cycle arrest, as well as inhibiting cell migration and invasion.[3]

Anti-inflammatory effects: It can reduce inflammation by inhibiting NF-κB and reducing the

expression of pro-inflammatory cytokines.[4]

Antioxidant properties: Apigenin acts as an antioxidant by neutralizing free radicals and

protecting cells from oxidative stress.[4]

Neuroprotective effects: It has shown potential in protecting against neurodegenerative

diseases.[5]

Cardioprotective and anti-diabetic properties: Research suggests benefits for cardiovascular

health and in managing diabetes.[5]
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Modulation of Cellular Signaling Pathways
The therapeutic effects of apigenin, and by extension Apigenin 5-O-neohesperidoside, are

attributed to its ability to modulate multiple key signaling pathways involved in cell growth,

proliferation, and inflammation.

PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR pathway is a crucial regulator of cell survival, proliferation, and growth.

Apigenin has been shown to inhibit this pathway, which is often dysregulated in cancer.[6][7] By

inhibiting PI3K, apigenin prevents the phosphorylation and activation of Akt, which in turn leads

to decreased activation of mTOR and its downstream effectors.[4] This inhibition can lead to

cell cycle arrest and apoptosis.[6]
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PI3K/Akt/mTOR signaling inhibition.

MAPK/ERK Pathway
The MAPK/ERK pathway is another critical signaling cascade that regulates cell proliferation,

differentiation, and survival. Apigenin has been found to suppress the MAPK/ERK pathway,

contributing to its anti-cancer effects.[7][8] It can inhibit the phosphorylation of key kinases in

this pathway, such as ERK1/2, leading to the downregulation of downstream targets involved in

cell proliferation.[8]
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NF-κB Signaling Pathway
The NF-κB pathway plays a central role in the inflammatory response. Apigenin exerts its anti-

inflammatory effects by inhibiting the activation of NF-κB.[7][9] It can prevent the degradation of

IκBα, which keeps NF-κB sequestered in the cytoplasm. By inhibiting NF-κB translocation to

the nucleus, apigenin suppresses the expression of pro-inflammatory genes, such as those for

cytokines and chemokines.[9]
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In the Nucleus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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